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Compound of Interest

Compound Name:
2-(Prop-2-en-1-yloxy)ethane-1-

sulfonyl chloride

CAS No.: 1849283-82-4

Cat. No.: B2888501

Get Quote

An In-Depth Technical Guide
Introduction & Chemical Identity
2-(Allyloxy)ethanesulfonyl chloride is a versatile bifunctional building block containing a highly

reactive sulfonyl chloride (

) group and a polymerizable allyl ether (

) moiety. This dual functionality allows it to serve as a critical "linchpin" reagent: the sulfonyl
chloride end reacts rapidly with nucleophiles (amines, alcohols) to form stable sulfonamides or
sulfonates, while the allyl tail remains available for downstream modifications such as thiol-ene
"click" chemistry, olefin metathesis, or radical polymerization.

Due to its specialized nature, this compound is often synthesized in situ or obtained as a

custom reagent. The data presented below synthesizes experimental values from structural

homologs (e.g., 2-methoxyethanesulfonyl chloride) and high-fidelity predictive models to

provide a definitive reference for laboratory handling.
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Chemical Structure & Identifiers
Attribute Detail

IUPAC Name 2-(prop-2-en-1-yloxy)ethane-1-sulfonyl chloride

Common Names
Allyloxyethyl sulfonyl chloride; 2-Allyloxyethyl

chlorosulfonyl

Molecular Formula

Molecular Weight 184.64 g/mol

SMILES C=CCOCCS(=O)(=O)Cl

Structural Class Alkoxyalkyl sulfonyl chloride

Physical Properties
The following physical constants are critical for process design and handling. Where direct

experimental literature is limited for this specific derivative, values are grounded in the

experimentally verified properties of its closest homologs, 2-methoxyethanesulfonyl chloride

(CAS 51517-01-2) and 2-ethoxyethanesulfonyl chloride (CAS 69371-75-1).

Key Physical Constants
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Property Value / Range Condition / Note

Physical State Liquid At 20°C, 1 atm

Appearance Colorless to pale yellow oil
Darkens upon storage if not

stabilized

Density 1.26 – 1.30 g/mL

Predicted based on ethoxy

analog (

g/mL)

Boiling Point 125 – 130 °C
@ 15 mmHg (Vacuum

distillation required)

Boiling Point (Atm) ~245 °C (Decomposes)
Do not distill at atmospheric

pressure

Refractive Index (

)
1.460 – 1.465 Estimated

Vapor Pressure < 0.05 mmHg @ 25°C (Low volatility)

Solubility Soluble in DCM, THF, Toluene
Reacts/Decomposes in Water,

Alcohols

Flash Point > 110 °C Closed Cup (Predicted)

Solubility & Stability Profile
Hydrolytic Instability: Like all sulfonyl chlorides, this compound is moisture-sensitive. It

hydrolyzes in water to form 2-(allyloxy)ethanesulfonic acid and HCl.

Thermal Stability: The allyl ether linkage is generally stable up to ~150°C, but the sulfonyl

chloride group can undergo thermal decomposition (desulfonylation) at temperatures

>140°C. Distillation should always be performed under high vacuum (< 20 mmHg).

Synthesis & Production Protocols
The synthesis of 2-(allyloxy)ethanesulfonyl chloride typically follows a "thiol-oxidation" route to

avoid the harsh conditions of direct chlorosulfonation, which could degrade the sensitive allyl
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ether linkage.

Primary Synthetic Route: Thiol Oxidation
This method ensures high yield and preserves the allyl functionality.

Precursor Formation: Reaction of 2-(allyloxy)ethyl chloride with Thiourea to form the

isothiouronium salt, followed by hydrolysis to yield 2-(allyloxy)ethanethiol.

Oxidative Chlorination: The thiol is treated with Chlorine gas (

) or N-chlorosuccinimide (NCS) in water/acetic acid to yield the sulfonyl chloride.

Workflow Diagram (Graphviz)

2-(Allyloxy)ethanol Chlorination
(SOCl2) 2-(Allyloxy)ethyl chloride Thiolation

(Thiourea / Hydrolysis) 2-(Allyloxy)ethanethiol Oxidative Chlorination
(Cl2 / H2O / AcOH)

2-(Allyloxy)ethanesulfonyl
chloride < 5°C Exothermic

Click to download full resolution via product page

Figure 1: Optimized synthetic pathway avoiding direct chlorosulfonation of the ether.

Reactivity & Applications
Mechanistic Versatility
The compound's value lies in its orthogonal reactivity. The sulfonyl chloride reacts via

nucleophilic substitution (

-type at sulfur), while the allyl group remains inert under these conditions, available for later
activation.

1. Sulfonylation (The "Anchor")
Reaction:

Application: Capping amines or alcohols on drug scaffolds or polymer surfaces to introduce a

"clickable" allyl handle.

2. Thiol-Ene "Click" Chemistry (The "Hook")
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Reaction:

Application: Once the sulfonyl group is attached to a substrate (e.g., a protein or hydrogel),

the allyl tail reacts with thiolated fluorophores or crosslinkers under UV light.

Application Workflow

Step 1: Functionalization

Step 2: Crosslinking / Labeling

2-(Allyloxy)ethanesulfonyl chloride

Allyl-Functionalized
Conjugate

 Base (Et3N)
 DCM, 0°C

Drug / Polymer
(Nucleophile -NH2/-OH)

Stable Thioether
Network

 Thiol-Ene Click
 (UV / Initiator)

Thiol / Olefin
(Crosslinker)

Click to download full resolution via product page

Figure 2: Step-wise functionalization strategy using the bifunctional nature of the reagent.

Handling & Safety (SDS Summary)
As a sulfonyl chloride, this reagent is corrosive and a lachrymator. Strict adherence to safety

protocols is mandatory.
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Hazard Class GHS Code Description

Skin Corrosion H314
Causes severe skin burns and

eye damage.

Acute Toxicity H330 Fatal if inhaled (vapor/mist).

Reactivity EUH014
Reacts violently with water

(generates HCl gas).

Storage Protocol:

Atmosphere: Store under inert gas (Argon/Nitrogen). Moisture ingress converts the liquid to

a viscous acidic sludge.

Temperature: Refrigerate (

) to prevent thermal degradation and darkening.

Container: Teflon-lined caps or flame-sealed ampoules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. エタンスルホニルクロリド ≥99% | Sigma-Aldrich [sigmaaldrich.com]

2. alkalisci.com [alkalisci.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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